2,3-Difluoro-4-iodobenzonitrile
Overview
Description
Molecular Structure Analysis
The molecular formula of 2,3-Difluoro-4-iodobenzonitrile is C7H2F2IN . The InChI code is 1S/C7H2F2IN/c8-6-4(3-11)1-2-5(10)7(6)9/h1-2H .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It should be stored in a dark place, sealed in dry, at room temperature .Scientific Research Applications
Carbopalladation of Nitriles
- 2-Iodobenzonitrile derivatives, including 2,3-Difluoro-4-iodobenzonitrile, are used in palladium(0)-catalyzed annulation reactions to create complex aromatic compounds like 2,3-diarylindenones and polycyclic aromatic ketones. This process is a significant example of adding an organopalladium moiety to a nitrile's carbon-nitrogen triple bond (Pletnev, Tian, & Larock, 2002).
Structural and Spectroscopic Studies
- Studies on fluorinated benzonitriles, including 2,3-difluorobenzonitrile, involve investigating their rotational spectra and electronic structures using techniques like Fourier transform microwave (FTMW) spectroscopy. These studies help understand the geometry changes and electronic properties of these compounds (Kamaee, Sun, Luong, & van Wijngaarden, 2015).
- Microwave spectrum analysis of 2,3-difluorobenzonitrile helps determine its rotational and nitrogen quadrupole coupling constants, providing insights into the molecule's structural properties (Onda, Kasagi, & Jaman, 2002).
Halogen Bonding Studies
- Research on 4-iodobenzonitrile, related to this compound, examines its crystal structure and how it changes under pressure. Such studies reveal the robustness of halogen bonding in these structures and their potential applications in crystal engineering (Giordano et al., 2019).
Thermodynamic and Aromaticity Analysis
- Thermodynamic and aromaticity assessments of various iodobenzonitrile isomers, including compounds structurally similar to this compound, help understand their stability, phase transitions, and electronic behavior (Rocha, Silva, & Silva, 2013).
Safety and Hazards
The compound has been classified under GHS07. The hazard statements include H302-H312-H315-H319-H332-H335, indicating potential hazards upon ingestion, skin contact, eye contact, and inhalation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area .
properties
IUPAC Name |
2,3-difluoro-4-iodobenzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H2F2IN/c8-6-4(3-11)1-2-5(10)7(6)9/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIVVROFCZFRQRM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1C#N)F)F)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H2F2IN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.00 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
943830-91-9 |
Source
|
| Record name | 2,3-Difluoro-4-iodobenzonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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